Cas no 66792-31-2 (Prost-13-en-1-oic acid, 11,16-dihydroxy-16-methyl-9-oxo-, (11alpha,13E )-(+-)-)
66792-31-2 structure
Product Name:Prost-13-en-1-oic acid, 11,16-dihydroxy-16-methyl-9-oxo-, (11alpha,13E )-(+-)-
CAS No:66792-31-2
MF:C21H36O5
MW:368.50754737854
CID:964666
PubChem ID:6436406
Update Time:2025-04-19
Prost-13-en-1-oic acid, 11,16-dihydroxy-16-methyl-9-oxo-, (11alpha,13E )-(+-)- Chemical and Physical Properties
Names and Identifiers
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- Prost-13-en-1-oic acid, 11,16-dihydroxy-16-methyl-9-oxo-, (11alpha,13E )-(+-)-
- MISOPROSTOL ACID-D5
- CS-0065404
- Prost-13-en-1-oicacid,11,16-dihydroxy-16-methyl-9-oxo-,(11a,13e)-
- 66792-31-2
- BSPBio_001418
- SC-30695
- AKOS040733741
- Misoprostol (free acid)
- Q27086526
- SR-01000946416
- 112137-89-0
- NCGC00161305-02
- HMS1791G20
- misoprostol (free acid form)
- UNII-12Z0SU967A
- Misoprostol Acid (10 mg in 1 mL Methyl Acetate)
- GTPL1935
- 15-Deoxy-16-hydroxy-16-methylprostaglandin E1
- MISOPROSTOL, FREE ACID
- CHEMBL1201377
- NCGC00161305-03
- NS00097106
- (11.ALPHA.,13E)-(+/-)-11,16-DIHYDROXY-16-METHYL-9-OXOPROST-13-EN-1-OIC ACID
- SC 30695
- HMS1989G20
- IDI1_033888
- SR-01000946416-1
- Misoprostol free acid
- DTXSID601347869
- HY-118189
- Misoprostol acid?
- Prost-13-en-1-oic acid, 11,16-dihydroxy-16-methyl-9-oxo-, (11alpha,13E)-(+-)-
- 7-((1R,2R,3R)-3-Hydroxy-2-((E)-4-hydroxy-4-methyloct-1-en-1-yl)-5-oxocyclopentyl)heptanoic acid
- NCGC00161305-01
- MFCD00869984
- 12Z0SU967A
- MISOPROSTANOIC ACID
- Misoprostol free acid, >=90%
- HMS3402G20
- (11alpha,13E)-(+)-11,16-Dihydroxy-16-methyl-9-oxoprost-13-en-1-oic acid
- HMS3648F05
- SCHEMBL3694237
- BML2-B06
- HMS1361G20
- 7-[(1R,2R,3R)-3-hydroxy-2-[(E)-4-hydroxy-4-methyloct-1-enyl]-5-oxocyclopentyl]heptanoic acid
- rel-7-((1R,2R,3R)-3-Hydroxy-2-((E)-4-hydroxy-4-methyloct-1-en-1-yl)-5-oxocyclopentyl)heptanoic acid
- Misoprostol acid
- misoprostol free-acid
- MISOPROSTOLIC ACID
- 9-Oxo-11alpha,16-dihydroxy-16-methyl-prost-13e-en-1-oic acid
- DB-222482
- (+/-)-15-Deoxy-(16RS)-16-hydroxy-16-methylprostaglandin E1
- (11Alpha,13e)-11,16-dihydroxy-16-methyl-9-oxo-prost-13-en-1-oicacid
- CNWGPXZGIIOYDL-MKYGPDKMSA-N
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- Inchi: 1S/C21H36O5/c1-3-4-13-21(2,26)14-9-11-17-16(18(22)15-19(17)23)10-7-5-6-8-12-20(24)25/h9,11,16-17,19,23,26H,3-8,10,12-15H2,1-2H3,(H,24,25)/b11-9+/t16-,17-,19-,21?/m1/s1
- InChI Key: CNWGPXZGIIOYDL-MKYGPDKMSA-N
- SMILES: O[C@@H]1CC([C@H](CCCCCCC(=O)O)[C@H]1/C=C/CC(C)(CCCC)O)=O
Computed Properties
- Exact Mass: 368.25627424g/mol
- Monoisotopic Mass: 368.25627424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 13
- Complexity: 473
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 94.8Ų
Prost-13-en-1-oic acid, 11,16-dihydroxy-16-methyl-9-oxo-, (11alpha,13E )-(+-)- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
66792-31-2 (Prost-13-en-1-oic acid, 11,16-dihydroxy-16-methyl-9-oxo-, (11alpha,13E )-(+-)-) Related Products
- 363-24-6(Prostaglandin E2)
- 27415-25-4(8-Isoprostaglandin E2)
- 21003-46-3(8-Isoprostaglandin E1)
- 119008-22-9(5,6-DIHYDRO PGE3)
- 38873-82-4(15(R)\u200b-\u200bProstaglandin E2)
- 38310-90-6(Prosta-5,13-dien-1-oicacid, 11,15-dihydroxy-9-oxo-, (5Z,11b,13E,15S)- (9CI))
- 36150-00-2(5-trans-Prostaglandin E2)
- 745-65-3(Prostaglandin E1)
- 24570-01-2(11-Epiprostaglandin E1)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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